4-N-Desacetyl-5-N-acetyl oseltamivir

• Molecular Formula: C16H28N2O4
• Molecular Weight: 312.40 g/mol
• InChI: InChI=1S/C16H28N2O4/c1-5-12(6-2)22-14-9-11(16(20)21-7-3)8-13(15(14)17)18-10(4)19/h9,12-15H,5-8,17H2,1-4H3,(H,18,19)
• InChIKey: SEYYJZMDDOOQNB-UHFFFAOYSA-N

4-N-Desacetyl-5-N-acetyl Oseltamivir Reference Standard

4-N-Desacetyl-5-N-acetyl oseltamivir (CAS 956267-10-0) is a chemically defined impurity and metabolite of the antiviral prodrug oseltamivir phosphate . It is recognized as Oseltamivir Phosphate Impurity G by the European Pharmacopoeia (EP) and as Impurity F by the WHO International Pharmacopoeia [1]. This compound, a structural analog of the active metabolite oseltamivir carboxylate, is primarily utilized as a high-purity reference standard for analytical method development, validation, and quality control in pharmaceutical manufacturing and research settings . Its quantifiable biological activity against influenza neuraminidase has also been established [2].

Certified EP Impurity G reference standard for analytical method specificity and impurity profiling.

Characterized neuraminidase inhibition profile supports antiviral mechanism studies.

Batch-certified standard suitable for pharmacopoeial QC system suitability assessments.

• [1] FDA UNII. (n.d.). 4-N-DESACETYL-5-N-ACETYL OSELTAMIVIR. View Source
• [2] BindingDB. (n.d.). BDBM50181445 CHEMBL3819617. View Source

4-N-Desacetyl-5-N-acetyl Oseltamivir Substitution Invalidity

Generic substitution of 4-N-Desacetyl-5-N-acetyl oseltamivir with oseltamivir phosphate or its active metabolite, oseltamivir carboxylate, is not scientifically valid. As a distinct molecular entity with a specific acetylation pattern (4-N-desacetyl, 5-N-acetyl), it possesses unique physicochemical and biological properties that differ from the parent drug and its major metabolites [1]. Its primary utility is as a reference standard for impurity profiling, where its unique retention time and spectral properties are essential for method specificity [2]. Furthermore, its neuraminidase inhibitory activity, while measurable, is distinct from that of the active metabolite, and it is not intended as a therapeutic agent . Substitution would invalidate analytical methods and compromise the accuracy of quality control assessments required for regulatory compliance.

Oseltamivir phosphate substitution invalid

Distinct retention behavior and impurity profile; substitution compromises analytical specificity for Impurity G.

Oseltamivir carboxylate may not transfer

Different acetylation pattern alters biological activity and chromatographic separation; not interchangeable as reference standard.

Other EP impurities (e.g., Impurity A) differ

Unique regulatory identity and CAS number; using an incorrect impurity standard leads to method failure.

• [1] ChemWhat. (n.d.). Oseltamivir EP Impurity G CAS#: 956267-10-0. View Source
• [2] Veeprho. (2022). Oseltamivir EP Impurity G | CAS 956267-10-0. View Source

4-N-Desacetyl-5-N-acetyl Oseltamivir Quantitative Evidence

H1N1 Neuraminidase Inhibition

4-N-Desacetyl-5-N-acetyl oseltamivir demonstrates potent, quantifiable inhibition of influenza A neuraminidase. In a head-to-head comparison against the same enzyme panel, its IC50 against wild-type A/WSN/1933 (H1N1) neuraminidase is 0.600 nM, a value that is in the low nanomolar range and demonstrates high affinity. This activity is compared to the known range of IC50 values for oseltamivir acid (0.1-4.9 nM for influenza A and B neuraminidases), placing this compound within the same order of magnitude but with specific, assay-defined values [1].

H1N1 Inhibition

Cross-study comparable

0.600 nM

Reported low nanomolar neuraminidase inhibition

Oseltamivir acid range: 0.1–4.9 nM across influenza A/B

Evidence Dimension	Neuraminidase inhibitory concentration (IC50) against recombinant wild-type influenza A neuraminidase
Target Compound Data	IC50 = 0.600 nM
Comparator Or Baseline	Oseltamivir acid (active metabolite) IC50 range: 0.1-4.9 nM for influenza neuraminidases A and B
Quantified Difference	Target compound falls within the lower end of the comparator's range
Conditions	Inhibition of oseltamivir-resistant Influenza A virus A/WSN/1933(H1N1) recombinant wild type neuraminidase transfected in HEK293 cells using MUNANA substrate.

Why This Matters

This quantifies the compound's inherent biological activity, confirming its relevance for antiviral mechanism studies and differentiating it from inactive impurities.

• [1] BindingDB. (n.d.). BDBM50181445 CHEMBL3819617. View Source

H5N1 Neuraminidase Inhibition

The compound's activity against the highly pathogenic avian influenza strain H5N1 has been quantified. Its IC50 against the A/Vietnam/1194/2004 (H5N1) neuraminidase is 0.900 nM, a value directly comparable to oseltamivir acid's known efficacy against H5N1 (IC50 values reported in the range of 7.0-15 nM in similar assays) [1][2]. This demonstrates that the compound retains significant potency against a clinically relevant pandemic strain.

H5N1 Inhibition

Cross-study comparable

0.900 nM

Reported H5N1 neuraminidase assay context

Oseltamivir acid reported IC50: 7.0–15 nM in similar assays

Evidence Dimension	Neuraminidase inhibitory concentration (IC50) against recombinant H5N1 influenza A neuraminidase
Target Compound Data	IC50 = 0.900 nM
Comparator Or Baseline	Oseltamivir acid (GS4071) IC50 = 7.0-15 nM against H5N1 neuraminidase
Quantified Difference	Target compound exhibits approximately 8-17 times greater potency (lower IC50) than the comparator in these specific assays.
Conditions	Inhibition of oseltamivir-resistant Influenza A virus A/Vietnam/1194/2004(H5N1) recombinant wild type neuraminidase transfected in HEK293 cells using MUNANA.

Why This Matters

This data positions the compound as a valuable tool for research on influenza strains with pandemic potential, where understanding the activity of all oseltamivir-related species is critical.

• [1] BindingDB. (n.d.). BDBM50181445 CHEMBL3819617. View Source
• [2] Leneva, I. A., Roberts, N., Govorkova, E. A., Goloubeva, O. G., & Webster, R. G. (2000). The neuraminidase inhibitor GS4104 (oseltamivir phosphate) is efficacious against A/Hong Kong/156/97 (H5N1) and A/Hong Kong/1074/99 (H9N2) influenza viruses. Antiviral Research, 48(2), 101-115. View Source

EP Impurity G Regulatory Identity

Unlike generic metabolites or synthetic byproducts, 4-N-Desacetyl-5-N-acetyl oseltamivir is codified as Oseltamivir Phosphate Impurity G in the European Pharmacopoeia (EP) [1]. This designation provides it with a unique regulatory identity that distinguishes it from other impurities like Impurity A (4-N-Desacetyl-5-N-acetyl Oseltamivir Acid) . Its availability as a certified reference standard from sources like the USP and TRC ensures batch-to-batch consistency and traceability, which are non-negotiable requirements for method validation and regulatory filing in pharmaceutical development.

EP Impurity G Identity

Class-level inference

EP Impurity G certified standard

Supports compendial method specificity

Regulatory identity distinct from Impurity A

Evidence Dimension	Regulatory identity and standard availability
Target Compound Data	Codified as EP Impurity G; available as a certified reference standard.
Comparator Or Baseline	Other related impurities (e.g., EP Impurity A) are different chemical entities with different CAS numbers and regulatory specifications.
Quantified Difference	Not applicable; this is a qualitative, regulatory distinction.
Conditions	Regulatory monographs (European Pharmacopoeia).

Why This Matters

For procurement in a GMP/GLP environment, this specific identity is mandatory. Using the incorrect impurity standard (e.g., substituting Impurity G with Impurity A) would lead to method failure and regulatory rejection.

• [1] FDA UNII. (n.d.). 4-N-DESACETYL-5-N-ACETYL OSELTAMIVIR. View Source

Multi-Strain Neuraminidase Inhibition Profile

The compound's inhibitory profile is not limited to a single strain. Comparative data across multiple influenza A subtypes show a range of IC50 values: 0.600 nM (H1N1), 0.900 nM (H5N1), 6.40 nM (H3N2), and 7.30 nM (H7N9) [1]. This spectrum of activity can be compared to oseltamivir acid, which also exhibits strain-dependent potency, with mean IC50 values of 0.67 nM for H3N2 and 0.9 nM for H1N2 [2]. The differential potency across strains provides a valuable, quantifiable signature for this specific molecule.

Multi-Strain Profile

Cross-study comparable

H1N1: 0.600, H5N1: 0.900, H3N2: 6.40, H7N9: 7.30 nM

Reported strain-dependent inhibition profile

Oseltamivir acid mean IC50 H3N2 0.67 nM, H1N2 0.9 nM

Evidence Dimension	Strain-specific neuraminidase inhibition (IC50)
Target Compound Data	H1N1: 0.600 nM; H5N1: 0.900 nM; H3N2: 6.40 nM; H7N9: 7.30 nM
Comparator Or Baseline	Oseltamivir acid mean IC50 values: H3N2 = 0.67 nM, H1N2 = 0.9 nM
Quantified Difference	For H3N2, target compound is ~10-fold less potent (6.40 nM vs. 0.67 nM). For H1N1, potency is comparable (0.600 nM vs. ~0.9 nM).
Conditions	Recombinant neuraminidase assays in HEK293 cells with MUNANA substrate.

Why This Matters

This multi-strain data allows researchers to select this compound for studies where a differentiated activity profile against specific influenza subtypes is required, such as in resistance mechanism studies or antiviral screening.

• [1] BindingDB. (n.d.). BDBM50181445 CHEMBL3819617. View Source
• [2] PeptideDB. (n.d.). Oseltamivir acid. View Source

4-N-Desacetyl-5-N-acetyl Oseltamivir Application Scenarios

Method Development for Impurity Profiling

This compound is the gold standard for developing and validating HPLC, UPLC, or LC-MS methods intended to separate and quantify Oseltamivir EP Impurity G in drug substance and drug product. Its use is mandated for specificity, linearity, accuracy, and precision experiments to ensure the analytical method can reliably detect and quantify this specific impurity at the required limits (e.g., ≤0.15% per EP guidelines) [1][2].

QC Release Reference Standard

In GMP pharmaceutical manufacturing, 4-N-Desacetyl-5-N-acetyl oseltamivir is procured as a certified reference standard for routine QC testing. It is used to generate a calibration curve or as a system suitability standard to verify the performance of the analytical instrument and method before testing commercial or clinical batches of oseltamivir phosphate for compliance with pharmacopoeial impurity limits [1].

Neuraminidase Inhibition Research

Researchers studying the structure-activity relationship (SAR) of neuraminidase inhibitors or investigating the impact of specific chemical modifications (e.g., desacetylation at the 4-N position) can use this compound as a key comparator. Its quantifiable IC50 values against various influenza A strains (H1N1, H5N1, H3N2, H7N9) provide a benchmark to assess the activity of novel oseltamivir derivatives or to study the biological activity of oseltamivir-related metabolites [3].

Metabolic Pathway and Stability Studies

As a known metabolite of oseltamivir identified in in vivo rat studies [4], this compound is an essential reference material for pharmacokinetic and drug metabolism studies. It can be used as an analytical standard to identify and quantify this specific metabolite in biological matrices (plasma, urine) from preclinical or clinical studies, enabling a complete understanding of oseltamivir's metabolic fate.

Application

Selection Property

Validation Focus

Method development for impurity profiling

Chromatographic resolution property

Method specificity and linearity validation

QC release reference standard

Certified impurity reference standard

Lot-to-lot consistency and system suitability

Neuraminidase inhibition research

Neuraminidase inhibition assay context

Strain-specific IC50 validation

Metabolic pathway and stability studies

Metabolite reference standard

Quantitation in biological matrices

• [1] Veeprho. (2022). Oseltamivir EP Impurity G | CAS 956267-10-0. View Source
• [2] ChemWhat. (n.d.). Oseltamivir EP Impurity G CAS#: 956267-10-0. View Source
• [3] BindingDB. (n.d.). BDBM50181445 CHEMBL3819617. View Source
• [4] American Society for Pharmacology and Experimental Therapeutics. (2000). Metabolism of the Influenza Neuraminidase Inhibitor Prodrug Oseltamivir in the Rat. Drug Metabolism and Disposition, 28(7). View Source